1-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-3-(2-ethoxyphenyl)urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-(3-pyrrolo[2,3-b]pyridin-1-ylpropyl)urea
• InChI: InChI=1S/C19H22N4O2/c1-2-25-17-9-4-3-8-16(17)22-19(24)21-12-6-13-23-14-10-15-7-5-11-20-18(15)23/h3-5,7-11,14H,2,6,12-13H2,1H3,(H2,21,22,24)
• InChI Key: LDNQXRSAWAZCDV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NCCCN2C=CC3=C2N=CC=C3
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

1-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-3-(2-ethoxyphenyl)urea, commonly known as PPU, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. PPU belongs to the class of urea-based compounds and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Urea Derivatives in Drug Design

Urea derivatives are integral in medicinal chemistry due to their unique hydrogen bonding capabilities, which are critical for drug-target interactions. These derivatives have been incorporated into small molecules exhibiting a wide range of bioactivities, emphasizing their significance in modulating selectivity, stability, toxicity, and the pharmacokinetic profile of lead molecules. The diverse applications and successes of urea in drug design underscore its importance as a structural motif in medicinal chemistry (Jagtap et al., 2017).

Urea in Hydrogen Energy Supply

Urea has been explored as a hydrogen carrier for fuel cells, given its abundance, low toxicity, stability, and ease of transport and storage. The feasibility of utilizing urea as a sustainable hydrogen source has been reviewed, highlighting its potential in meeting long-term energy supply needs. This review suggests that urea could significantly contribute to a sustainable hydrogen economy if research focuses on exploiting these sustainable routes (Rollinson et al., 2011).

Urea Pyrolysis for NOx Removal

The role of urea pyrolysis in producing ammonia for NOx removal processes has been extensively reviewed. While much research has focused on urea pyrolysis products and catalysts to improve ammonia yields, there is a need for further work on understanding the mechanism and developing accurate kinetic models. This area presents opportunities for innovation in utilizing urea for environmental applications (Wang et al., 2019).

Urea's Role in Protein Stability

The impact of urea on protein stability has been a subject of extensive study. Urea is a known denaturant that unfolds proteins by favorably interacting with the peptide backbone and amino acid side chains. Understanding urea's mechanism of action is crucial for insights into protein folding/unfolding processes, offering a foundation for further research in biochemistry and related fields (Canchi & Garcia, 2013).